Cas no 1224010-26-7 (methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 1224010-26-7
• MF: C₁₉H₁₅Cl₂NO₄S₂
• MW: 456.36270070076
• CID: 5433982
• PubChem ID: 50791854
• Update Time: 2025-11-01

methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F3222-0472
• methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• methyl 3-{[(3,4-dichlorophenyl)amino]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• AKOS004985991
• methyl 3-(N-(3,4-dichlorophenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• STL095736
• 1224010-26-7
• Methyl 3-[[(3,4-dichlorophenyl)amino]sulfonyl]-4-(4-methylphenyl)-2-thiophenecarboxylate

• Inchi： 1S/C19H15Cl2NO4S2/c1-11-3-5-12(6-4-11)14-10-27-17(19(23)26-2)18(14)28(24,25)22-13-7-8-15(20)16(21)9-13/h3-10,22H,1-2H3
• InChI Key： ZQITVPOTWOUYGR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(Cl)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 454.9819557g/mol
• Monoisotopic Mass: 454.9819557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.2±65.0 °C(Predicted)
• pka: 6.24±0.50(Predicted)

Additional information on methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate

Research Briefing on Methyl 3-[(3,4-Dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate (CAS: 1224010-26-7)

Methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate (CAS: 1224010-26-7) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene-2-carboxylate core and sulfamoyl linkage, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate involves a multi-step process, starting with the condensation of 4-methylphenyl thiophene-2-carboxylate with 3,4-dichlorophenylsulfonyl chloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent research has highlighted the importance of the sulfamoyl group in enhancing the compound's binding affinity to target proteins, while the thiophene ring contributes to its metabolic stability.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against a range of enzymes, including carbonic anhydrases and tyrosine kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Notably, its selectivity profile suggests a lower risk of off-target effects compared to existing sulfonamide-based inhibitors. Molecular docking simulations have further revealed that the compound's binding mode is stabilized by hydrogen bonding and hydrophobic interactions within the active sites of target enzymes.

Recent preclinical evaluations have explored the pharmacokinetic properties of methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate. The compound has shown favorable oral bioavailability and a prolonged half-life in rodent models, making it a viable candidate for further development. Additionally, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a lead molecule for the development of next-generation therapeutics.

Despite these promising results, challenges remain in optimizing the compound's potency and selectivity for clinical applications. Ongoing research is focused on structural modifications to improve its drug-like properties, such as solubility and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of computational chemistry and high-throughput screening techniques is also anticipated to play a pivotal role in identifying derivatives with enhanced therapeutic profiles.

In conclusion, methyl 3-[(3,4-dichlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and robust biological activity make it a compelling subject for further investigation. As research progresses, this compound may pave the way for innovative treatments targeting a wide range of diseases, offering new hope for patients worldwide.